(3S,4R)-4-(4-methylpiperidin-1-yl)oxolan-3-ol
Overview
Description
(3S,4R)-4-(4-methylpiperidin-1-yl)oxolan-3-ol, also known as (3S,4R)-4-methylpiperidine-1-yl oxolan-3-ol, is a cyclic ether compound with a molecular formula of C7H14NO. It is a white crystalline solid with a melting point of 61-63°C and a boiling point of 171-173°C. It is a widely used compound in the pharmaceutical and chemical industries due to its unique properties.
Scientific Research Applications
Cyclization of Epoxy Alcohols
Research by Murai, Ono, and Masamune (1976) explored the intramolecular cyclization of epoxy alcohols, including 1-(βγ-Epoxypropyl)cyclohexan-1-ol and its analogues, leading to the formation of oxetans and oxolan dimers. This study provides insight into the potential application of (3S,4R)-4-(4-methylpiperidin-1-yl)oxolan-3-ol in organic synthesis and cyclization reactions (Murai, Ono, & Masamune, 1976).
Vibrational Circular Dichroism Spectroscopy
Urbanová et al. (2002) utilized vibrational circular dichroism (VCD) spectroscopy to study the solution structures of (3S,4R)-4-(4-fluorophenyl)-3-hydroxylmethyl-1-methylpiperidine. This compound is an intermediate in the synthesis of pharmaceuticals such as paroxetine and femoxetine. The research highlights the application of this compound in the structural analysis of chiral pharmaceuticals (Urbanová et al., 2002).
Synthesis of Novel Compounds
Czeskis (1998) reported the synthesis of a 5HT1A antagonist using (S)-1-(1H-indol-4-yloxy)-3-[4-(3-methoxyphenyl)-4-hydroxypiperidin-1-yl]-propan-2-ol (LY333068), demonstrating the application of this compound in the creation of novel therapeutic compounds (Czeskis, 1998).
Chiral Ligands in Catalytic Reactions
Alvarez-Ibarra, Luján, and Quiroga-Feijóo (2010) synthesized enantiopure compounds based on l-pipecolinic acid, which relates to the structural family of this compound. These compounds were used as chiral ligands in the catalytic addition of diethylzinc to benzaldehyde, indicating potential applications in asymmetric catalysis (Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010).
Antibacterial Properties
Aziz‐ur‐Rehman et al. (2017) synthesized and analyzed 1,3,4-oxadiazole derivatives of 4-methylpiperidine, demonstrating the antibacterial properties of these compounds. This suggests potential applications of this compound derivatives in the field of antibacterial research (Aziz‐ur‐Rehman et al., 2017).
Orexin-1 Receptor Mechanisms
Piccoli et al. (2012) researched the role of orexin-1 receptor mechanisms on compulsive food consumption, using compounds related to the 4-methylpiperidine structure. This research could indicate potential applications of this compound in neuropsychopharmacology (Piccoli et al., 2012).
properties
IUPAC Name |
(3S,4R)-4-(4-methylpiperidin-1-yl)oxolan-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-8-2-4-11(5-3-8)9-6-13-7-10(9)12/h8-10,12H,2-7H2,1H3/t9-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCCKEXCZNAREFD-NXEZZACHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2COCC2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCN(CC1)[C@@H]2COC[C@H]2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.